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Compound of Interest

Compound Name: Lipofundin

CAS No.: 11096-66-5

Cat. No.: B1172452

Get Quote

Welcome to the technical support center for Lipofundin®, designed for researchers, scientists,

and drug development professionals. This resource provides essential information to help you

maintain the stability of Lipofundin® lipid emulsions in your experimental setups, ensuring the

integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is Lipofundin® and what is its typical composition?

A: Lipofundin® is a sterile, oil-in-water emulsion used for intravenous administration, primarily

as a source of calories and essential fatty acids in parenteral nutrition.[1] It typically contains a

mixture of medium-chain triglycerides (MCT) and long-chain triglycerides (LCT) from sources

like soybean oil.[2][3][4] The emulsion is stabilized by emulsifiers such as egg lecithin.[1][2][3]

Data Presentation: Composition of Lipofundin® MCT/LCT 20%
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Component
Concentration (per 1000
mL)

Purpose

Soya-bean oil, refined 100.0 g

Source of Long-Chain

Triglycerides (LCT) & essential

fatty acids

Medium-chain triglycerides

(MCT)
100.0 g

Readily utilizable lipid

component and energy

source[2][4]

Egg phospholipids for injection Varies (as emulsifier)
Emulsifying agent to stabilize

oil droplets in water

Glycerol Varies Isotonicity agent

all-rac-α-Tocopherol Varies Antioxidant[5]

Sodium Oleate Varies Excipient

Water for injections q.s. Continuous phase / vehicle

Source:[3][4][6]

Q2: What are the visible signs of emulsion breakdown?

A: Emulsion breakdown, or "cracking," is the irreversible separation of the oil and water

phases.[7] Key signs to watch for during a visual inspection include:

Phase Separation: A visible layer of clear or yellowish oil on the surface of the milky-white

emulsion.[8]

Discoloration: Any change from the expected milky-white appearance.

Particle Formation: Precipitation or the appearance of solid particles in the emulsion.[4]

Creaming: An initial stage where a concentrated layer of emulsion forms at the top, which

may be reversible but is a sign of instability.[8][9]
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Q3: What are the primary causes of Lipofundin® emulsion breakdown in an experimental

setting?

A: The stability of the emulsion is delicate. Breakdown is often caused by external factors that

disrupt the emulsifying layer around the lipid droplets.[7]

Incompatible Admixtures: Mixing with substances not proven to be compatible is a primary

cause of instability.[4][5] Electrolytes (especially divalent cations like Ca²⁺ and Mg²⁺), certain

drugs, and alcohol-containing solutions can destabilize the emulsion.[6][10][11]

Improper pH: The pH of Lipofundin® is maintained within a specific range (typically 6.5 -

8.8).[2][3][4] Significant shifts in pH due to the addition of acidic or basic compounds can

disrupt the emulsion's stability.[11]

Temperature Extremes: Storing the emulsion above 25°C or freezing it can irreversibly

damage the emulsion structure.[12][1][7] If accidentally frozen, the product must be

discarded.[12]

Mechanical Stress: While not extensively documented in the provided materials, excessive

agitation or high shear forces can contribute to the coalescence of lipid droplets.
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Caption: Key factors leading to Lipofundin® emulsion breakdown.

Troubleshooting Guide
Problem: I observe phase separation or "oiling out" in my Lipofundin® sample.
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Potential Cause Troubleshooting Action & Prevention

Incompatibility with Additives

Action: Discard the mixture immediately. Do not

use it. Prevention: Never mix Lipofundin® with

other solutions, electrolytes, or drugs unless

their compatibility is explicitly confirmed.[6][13]

For co-administration, use a Y-connector or

bypass as close to the infusion site as possible.

[4]

Expired or Improperly Stored Product

Action: Check the expiry date.[1] Discard the

product. Prevention: Always store Lipofundin®

according to manufacturer guidelines (do not

store above 25°C, do not freeze).[12][1] Use

immediately after opening the container.[4]

Extreme pH of Admixture

Action: Discard the mixture. Prevention:

Measure the pH of any solution before

attempting to mix it with Lipofundin®. Avoid

adding highly acidic or alkaline substances.

Problem: I need to prepare a mixture containing Lipofundin® for my experiment. How can I

minimize the risk of breakdown?

A: Creating admixtures requires careful planning. The stability of such mixtures is not

guaranteed and must be validated.[5][13]
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Caption: Recommended workflow for testing admixture stability.

Experimental Protocols
Protocol 1: Visual Inspection of Emulsion Integrity
This is the most critical first-line test for emulsion stability.
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Methodology:

Before use, bring the Lipofundin® emulsion to room temperature.[5]

Hold the container (glass bottle or bag) against a well-lit, contrasting background.

Visually inspect the emulsion for any signs of instability:

Look for a translucent or oily layer at the top of the emulsion, which indicates coalescence

or "oiling out."

Check for uniformity. The emulsion should be homogenous and milky-white.[12][4]

Gently invert the container (do not shake vigorously) to check for any precipitated matter

or clumps.

If any signs of breakdown are observed, the emulsion is unstable and must be discarded.

Protocol 2: Physicochemical Stability Assessment
For researchers creating novel admixtures, monitoring basic physicochemical parameters is

crucial.

Methodology:

pH Measurement:

Calibrate a pH meter using standard buffers (e.g., pH 4.00 and 9.00).[14]

Measure the pH of the initial Lipofundin® solution.

Prepare the experimental admixture.

Immediately measure the pH of the final admixture.

A significant deviation from the initial pH range of Lipofundin® (6.5-8.8) may indicate a

risk of instability.[2][3][4]

Particle Size Analysis (Conceptual Framework):
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The most definitive stability tests involve measuring the size distribution of the lipid

globules. An increase in globule size over time indicates instability.

Dynamic Light Scattering (DLS): Used to measure the mean droplet size. A stable

emulsion should have a mean droplet size under 500 nm.[15][16]

Single-Particle Optical Sensing (SPOS) / Light Obscuration: This technique is crucial for

detecting the formation of large-diameter droplets, which are a primary indicator of

instability.[15][16] The United States Pharmacopeia (USP) chapter <729> sets a limit for

the volume percent of fat globules larger than 5 µm (PFAT5), which should not exceed

0.05%.[15] A rising PFAT5 value over time is a clear sign of impending phase separation.

[11]

Data Presentation: Key Stability Parameters & Methods

Parameter Method Indication of Instability

Visual Appearance Macroscopic Visual Inspection
Phase separation, oiling out,

discoloration

pH pH Meter
Significant deviation from the

6.5 - 8.8 range[2][3][4]

Mean Droplet Size
Dynamic Light Scattering

(DLS)

Significant increase in mean

diameter over time

Large Globule Formation Light Obscuration / SPOS
Volume of fat >5 µm (PFAT5)

exceeds 0.05%[15]

Zeta Potential
Electrophoretic Light

Scattering

A value close to neutral (0 mV)

suggests lower stability; a

value of ±25 mV or more

suggests higher stability due to

electrostatic repulsion.[17][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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